Cas no 1361688-30-3 (6-(2,3,5-Trichlorophenyl)picolinonitrile)

• Product Name: 6-(2,3,5-Trichlorophenyl)picolinonitrile
• CAS No: 1361688-30-3
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4912047
• Update Time: 2025-07-23

6-(2,3,5-Trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,5-Trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-7-4-9(12(15)10(14)5-7)11-3-1-2-8(6-16)17-11/h1-5H
• InChI Key： APSVSUOXBIGGIM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C#N)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,3,5-Trichlorophenyl)picolinonitrile

Recent Advances in the Study of 6-(2,3,5-Trichlorophenyl)picolinonitrile (CAS: 1361688-30-3)

6-(2,3,5-Trichlorophenyl)picolinonitrile (CAS: 1361688-30-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its molecular properties, biological activity, and potential therapeutic uses. This research brief synthesizes the latest findings on this compound, providing insights into its current status and future directions.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that 6-(2,3,5-Trichlorophenyl)picolinonitrile exhibits selective inhibition against specific kinase isoforms, making it a promising candidate for further development. Researchers have employed computational modeling and high-throughput screening to identify its binding affinity and mechanism of action.

In addition to its kinase inhibitory properties, recent work has explored the compound's pharmacokinetic profile. Studies in animal models have demonstrated favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability. These findings are crucial for advancing the compound into preclinical development stages.

The synthesis and structural modification of 6-(2,3,5-Trichlorophenyl)picolinonitrile have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to explore structure-activity relationships (SAR). These efforts aim to identify derivatives with enhanced potency and reduced off-target effects.

Despite these promising developments, challenges remain. The compound's toxicity profile and potential side effects require thorough investigation. Additionally, its efficacy in more complex biological systems, such as in vivo disease models, needs to be validated. Collaborative efforts between academic and industrial researchers are expected to address these gaps in the near future.

In conclusion, 6-(2,3,5-Trichlorophenyl)picolinonitrile (CAS: 1361688-30-3) represents a compelling area of research with significant potential for therapeutic applications. Continued exploration of its biological activity, pharmacokinetics, and structural optimization will be essential for translating these findings into clinical benefits.